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Abstract

This document provides a comprehensive guide for the preparation of a stock solution of NO-
711, a potent and selective GABA transporter 1 (GAT-1) inhibitor, using dimethyl sulfoxide
(DMSO) as the solvent.[1] Detailed protocols, safety precautions, and quantitative data are
presented to ensure accurate and safe handling of these chemical compounds in a laboratory
setting. The included workflow diagram offers a visual guide to the preparation process.

Introduction

NO-711 is a crucial pharmacological tool for neuroscience research, specifically for studying
the GABAergic system. It functions as a selective inhibitor of the GABA transporter GAT-1,
thereby increasing the extracellular concentration of GABA and modulating neuronal activity.
Due to its hydrophobic nature, NO-711 is often dissolved in organic solvents like DMSO to
create concentrated stock solutions for experimental use. This application note outlines the
standardized procedure for preparing a stable and accurate NO-711 stock solution.

Quantitative Data Summary

For ease of reference, the key quantitative data for NO-711 hydrochloride and DMSO are
summarized in the table below.
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Dimethyl Sulfoxide

Property NO-711 Hydrochloride
(DMSO)
) Methylsulfinylmethane, Methyl
Synonyms NNC-711 hydrochloride )
sulfoxide
CAS Number 145645-62-1[1][2] 67-68-5
Molecular Formula C21H22N203 - HCI[1] (CH3)2S0
Molecular Weight 386.87 g/mol [1] 78.13 g/mol
Appearance White to off-white powder Colorless liquid
Solubility in Water 10 mg/mL at 60 °C[1] Miscible
Purity 298% (HPLC) =99.0%
Powder: -20°C for 3 years; 4°C
for 2 years. In solvent: -80°C Room temperature in a dry,
Storage

for 6 months; -20°C for 1
month.[1]

well-ventilated area.

Experimental Protocol: Preparation of a 10 mM NO-
711 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of NO-711 in DMSO. This

concentration is a common starting point for further dilutions in experimental assays.

Materials:

Calibrated analytical balance

NO-711 hydrochloride powder
Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Allow the vial of NO-711 hydrochloride powder and the bottle of DMSO to
reach room temperature before opening to prevent condensation.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh out the desired amount of NO-711 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 3.869 mg of NO-711
hydrochloride (Molecular Weight = 386.87 g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
vial containing the NO-711 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of
DMSO.

Dissolution: Close the vial tightly and vortex the solution until the NO-711 powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to
aid dissolution if necessary. Visually inspect the solution to ensure there are no visible
particles.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term stability.[1]

Safety Precautions

Always handle NO-711 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.

Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the
skin.[3] Avoid direct contact with skin and clothing. In case of contact, wash the affected area
immediately with plenty of water.
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o Refer to the Safety Data Sheet (SDS) for both NO-711 and DMSO for detailed safety
information.

Visualizations

Experimental Workflow for NO-711 Stock Solution Preparation
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A flowchart illustrating the key steps for preparing the NO-711 stock solution.

Signaling Pathway Inhibition by NO-711
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A diagram showing how NO-711 inhibits the GAT-1 transporter, increasing synaptic GABA
levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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